Cas no 2171795-26-7 (2-1-amino-3-(propan-2-yl)cyclohexyl-2-hydroxyacetic acid)

• Product Name: 2-1-amino-3-(propan-2-yl)cyclohexyl-2-hydroxyacetic acid
• CAS No: 2171795-26-7
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5890534
• PubChem ID: 165790510
• Update Time: 2025-07-01

2-1-amino-3-(propan-2-yl)cyclohexyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-amino-3-(propan-2-yl)cyclohexyl-2-hydroxyacetic acid
• 2-[1-amino-3-(propan-2-yl)cyclohexyl]-2-hydroxyacetic acid
• 2171795-26-7
• EN300-1628832

• Inchi： 1S/C11H21NO3/c1-7(2)8-4-3-5-11(12,6-8)9(13)10(14)15/h7-9,13H,3-6,12H2,1-2H3,(H,14,15)
• InChI Key： HFAXAJLEXCWMSN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CCCC(C(C)C)C1)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-1-amino-3-(propan-2-yl)cyclohexyl-2-hydroxyacetic acid

Exploring the Properties and Applications of 2-1-Amino-3-(Propan-2-Yl)Cyclohexyl-2-Hydroxyacetic Acid (CAS No. 2171795-26-7)

The compound 2-1-amino-3-(propan-2-yl)cyclohexyl-2-hydroxyacetic acid, identified by the CAS registry number 2171795-26-7, is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of amino acids, specifically featuring a cyclohexane ring substituted with an amino group and a hydroxyl group, along with a propan-2-yl substituent. Its structure makes it a valuable compound in various fields, including pharmaceuticals, biotechnology, and material science.

The synthesis of 2-hydroxyacetic acid-based compounds has been a topic of interest in organic chemistry due to their versatility in forming peptide bonds and other bioactive molecules. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. For instance, researchers have explored the enantioselective synthesis of this compound using asymmetric catalysis, which has significantly improved the yield and purity of the product.

In terms of biological activity, amino acids like this one play a crucial role in protein synthesis and signaling pathways. The presence of both an amino and hydroxyl group in this molecule allows it to participate in various biochemical reactions, including hydrogen bonding and peptide bond formation. Recent research has shown that this compound exhibits potential as a precursor for bioactive peptides, which could be utilized in drug discovery and development.

The structural uniqueness of this compound also makes it an interesting candidate for material science applications. For example, its ability to form stable crystalline structures has been explored for use in creating advanced materials such as biomimetic composites or sensors. Furthermore, its compatibility with various functional groups makes it a promising building block for constructing complex molecules with tailored properties.

From an environmental standpoint, the biodegradability and eco-friendliness of this compound have been assessed in recent studies. Findings indicate that it degrades efficiently under aerobic conditions, making it suitable for use in sustainable chemical processes. This aligns with the growing demand for environmentally responsible chemical solutions across industries.

In conclusion, 2-amino-cyclohexane derivatives, such as CAS No. 2171795-26-7, represent a class of compounds with significant potential across multiple disciplines. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring that this compound remains at the forefront of scientific innovation.